4-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-1-ethylimidazole

• IUPAC Name: 4-[4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-1-ethylimidazole
• InChI: InChI=1S/C18H23N3O/c1-2-20-11-18(19-13-20)15-5-7-17(8-6-15)22-12-16-10-21(16)9-14-3-4-14/h5-8,11,13-14,16H,2-4,9-10,12H2,1H3
• InChI Key: YPVATSVWYJFMFR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=C1)C2=CC=C(C=C2)OCC3CN3CC4CC4
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, it likely involves the reaction of an aziridine with a phenolic compound to introduce the methoxyphenyl group. The cyclopropylmethyl group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular formula of this compound is C17H22N4O. It contains an imidazole ring, which is a five-membered ring with two nitrogen atoms, and an aziridine ring, which is a three-membered ring with one nitrogen atom. The phenyl ring is attached to the aziridine ring through a methoxy group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the aziridine ring, which is strained and therefore reactive. The imidazole ring could also participate in various reactions due to the presence of the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. The presence of the polar imidazole and aziridine rings could influence its solubility in polar solvents.

Future Directions

The future research directions for this compound could include studying its reactivity and potential applications, particularly given the known uses of aziridines.